Cas no 791629-96-4 (Chlorodihydridobis(2-di-i-propylphosphinoethyl)-amineiridium(III))

• Product Name: Chlorodihydridobis(2-di-i-propylphosphinoethyl)-amineiridium(III)
• CAS No: 791629-96-4
• MF: C₁₆H₃₉ClIrNP₂
• MW: 535.105080842972
• MDL: MFCD07782018
• CID: 555664
• PubChem ID: 16218156
• Update Time: 2024-10-27

Chlorodihydridobis(2-di-i-propylphosphinoethyl)-amineiridium(III) Chemical and Physical Properties

Names and Identifiers

• Iridium,[2-[bis(1-methylethyl)phosphino-kP]-N-[2-[bis(1-methylethyl)phosphino-kP]ethyl]ethanamine-kN]chlorodihydro-, stereoisomer (9CI)
• 2-di(propan-2-yl)phosphanyl-N-[2-di(propan-2-yl)phosphanylethyl]ethanamine,hydride,iridium(3+),chloride
• Chlorodihydrido[bis(2-di-i-propylphosphinoethyl)-amine]iridium(III)
• Iridium,[2-[bis(1-methylethyl)phosphino-kP]-N-[2-[bis(1-methylethyl)phosphino-kP]ethyl]ethanam...
• Iridium,[2-[bis(1-methylethyl)phosphino-kP]-N-[2-[bis(1-methylethyl)phosphino-kP]ethyl]ethanamine-kN]chlorodihydro-, stereois
• AKOS024259169
• Chlorodihydrido[bis(2-di-i-propylphosphinoethyl)amine]iridium(III)
• AMY11765
• SCHEMBL1465922
• chloro(dihydrido)iridium;2-di(propan-2-yl)phosphanyl-N-[2-di(propan-2-yl)phosphanylethyl]ethanamine
• Chlorodihydrido[bis(2-diisopropylphosphino)ethylamine]iridium(III), mixture of isomers
• [2-[bis(1-methylethyl)phosphino-KP]-N-[2-[bis(1-methylethyl)phosphino-KP]ethyl]ethanamine-KN]chlorodihydroiridium
• 791629-96-4
• stereoisomer of [2-[Bis(1-methylethyl)phosphino-κP]-N-[2-[bis(1-methylethyl)phosphino-κP]ethyl]ethanamine-κN]chlorodihydroiridium (ACI)
• CHLORODIHYDRIDO[BIS(2-DI-I-PROPYLPHOSPHINOETHYL)AMINE]IRIDIUM (III)
• Chlorodihydridobis(2-di-i-propylphosphinoethyl)-amineiridium(III)

• MDL： MFCD07782018
• Inchi： 1S/C16H37NP2.ClH.Ir.2H2/c1-13(2)18(14(3)4)11-9-17-10-12-19(15(5)6)16(7)8;;;;/h13-17H,9-12H2,1-8H3;1H;;2*1H/q;;+1;;/p-1
• InChI Key： KAPCUDOOUIOYKS-UHFFFAOYSA-M
• SMILES： CC(P(C(C)C)CCNCCP(C(C)C)C(C)C)C.[Cl-].[Ir+].[H].[H]

Computed Properties

• Exact Mass: 552.21400
• Monoisotopic Mass: 535.18755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 177
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: Not available
• PSA: 79.22000
• LogP: 6.80270
• Solubility: Not available

Chlorodihydridobis(2-di-i-propylphosphinoethyl)-amineiridium(III) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 36/37/38
• Safety Term：36/37/38
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38